3-(3,4-Dichlorophenyl)prop-2-en-1-ol

• CAS No.: 56984-70-4
• Molecular Formula: C9H8Cl2O
• Molecular Weight: 203.06 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)prop-2-en-1-ol
• InChI: InChI=1S/C9H8Cl2O/c10-8-4-3-7(2-1-5-12)6-9(8)11/h1-4,6,12H,5H2
• InChI Key: BZHUHALWBXDAIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CCO)Cl)Cl

Description

3-(3,4-Dichlorophenyl)prop-2-en-1-ol is a useful research compound. Its molecular formula is C9H8Cl2O and its molecular weight is 203.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Treat a solution of the product of Step 1 (15 g, 65 mmol) in dry THF (250 mL), kept cool in a large ambient temperature water bath, with Dibal-H (140 mL, 140 mmol, 2.15 eq) over 30 min. Stir the resulting solution for 30 min at 23° C., pour into Et2O (500 mL), treat with water (5 mL), 15% NaOH (5 mL) and water (15 mL). Stir for 5 min, dilute the mixture with Et2O (200 mL) and treat with 15% NaOH (15 mL). Add MgSO4 to cause a colorless precipitate. Remove the aluminum salts by filtration through a course glass frit. Wash the solids with Et2O (1 L) and concentrate the filtrate in vacuo to give 13.2 g (65 mmol, 99%) of 3-(3,4-dichlorophenyl)-2-propene-1-ol as an off-white solid.